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Compound of Interest

Compound Name: 3,3,5,5'-Tetramethylbiphenyl

Cat. No.: B1348514

An In-depth Technical Guide to 3,3',5,5'-Tetramethylbiphenyl for Researchers and Drug
Development Professionals

This technical guide provides a comprehensive overview of 3,3',5,5'-tetramethylbiphenyl, a
significant organic compound with applications in chemical synthesis and potential relevance to
drug discovery. This document details its commercial availability, synthesis protocols,
physicochemical properties, and its role in scientific research, presented in a format tailored for
researchers, scientists, and professionals in drug development.

Commercial Availability and Suppliers

3,3',5,5'-Tetramethylbiphenyl is readily available from a variety of chemical suppliers.
Researchers can procure this compound in various purities and quantities to suit their
experimental needs. Below is a summary of prominent suppliers.
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Supplier CAS Number Purity Additional Notes
Santa Cruz Biochemical for
) 25570-02-9 - _
Biotechnology proteomics research.
Provided for early
discovery research;
buyer assumes
) ) responsibility for
Sigma-Aldrich ) ) )
] 25570-02-9 - identity and purity
(AldrichCPR) ) )
confirmation as
analytical data is not
collected by the
supplier.[1][2]
Available as crystals,
_ 297.0% (GC), 98.0+% )
TCI America 25570-02-9 powder, or crystalline
[3]
powder.[4]
] S 98.0+% (TCI America)  Distributes products
Fisher Scientific 25570-02-9 )
[3] from TCIl America.
) Sold as a white solid.
Lab Pro Inc. 25570-02-9 Min. 98.0% (GC)[5] 5]
Lists multiple
ChemicalBook 25570-02-9 - suppliers and provides
aggregated data.[6][7]
Benchchem 25570-02-9 - -

Physicochemical Properties

The fundamental physical and chemical properties of 3,3',5,5'-tetramethylbiphenyl are

summarized below. This data is crucial for its handling, storage, and application in experimental

setups.
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Property Value Source

Molecular Formula CieH1s [11[5]1I8]

Molecular Weight 210.31 g/mol [O1[1][8]

CAS Number 25570-02-9 [OI[1][5]118]
White solid (crystals or

Appearance [5]
powder)

Melting Point 45.0-51.0 °C[4], 50 °C[5] [4][5]
3,3',5,5'-Tetramethyl-1,1'-

IUPAC Name [8]

biphenyl

SMILES String

Cclcc(cc(cl)c2cec(cc(c2)C)C)C

[1]

InChl Key

CMZYGFLOKOQMKEF-
UHFFFAOYSA-N

[1]

Synthesis and Experimental Protocols

The synthesis of 3,3',5,5'-tetramethylbiphenyl can be achieved through various methods. A

common approach involves a palladium-catalyzed cross-coupling reaction.

Palladium-Catalyzed Synthesis from 2,4-
Dimethylbenzoic Acid

This protocol outlines a method for synthesizing 3,3',5,5'-tetramethylbiphenyl with a reported

yield of 60%.[6]

Materials:

2,4-dimethylbenzoic acid

Silver carbonate (Ag2COs)

Palladium diacetate (Pd(OAc)z)

Dipotassium hydrogenphosphate (KzHPOa)
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1,2-dimethoxyethane (glycol dimethyl ether)

Argon gas

10 mL pressure-resistant reaction tube

Silica gel for column chromatography

Thin-layer chromatography (TLC) apparatus
Procedure:

e To a 10 mL pressure-resistant reaction tube, add 0.0300 g (0.2 mmol) of 2,4-dimethylbenzoic
acid, 0.0045 g (0.02 mmol) of palladium acetate, 0.0689 g (0.25 mmol) of silver carbonate,
and 0.0087 g (0.05 mmol) of dipotassium phosphate.[6]

e Add 0.6 mL of 1,2-dimethoxyethane to the reaction tube.[6]

o Seal the tube and place it under an inert argon atmosphere.[6]

« Stir the reaction mixture at 150 °C for 12 hours.[6]

 After the reaction, allow the mixture to cool to room temperature.[6]

« Filter the mixture through a column of silica gel to remove salts and the catalyst.[6]

» Purify the resulting product by thin-layer chromatography to isolate 3,3',5,5'-
tetramethylbiphenyl.[6]

Structural Characterization Data:[6]

« 1H NMR (400 MHz, CDCls): & [ppm] = 7.19 (s, 4H), 6.97 (s, 2H), 2.37 (s, 12H)
« 13C NMR (100 MHz, CDCls): 3 [ppm] = 141.5, 138.1, 128.7, 125.1, 21.4

e GCMS (CI) m/z: Calculated for Ci6H1s [M] 210.14, Found 210.10

Below is a diagram illustrating the experimental workflow for this synthesis.
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Combine Reactants:
- 2,4-dimethylbenzoic acid
- Pd(OACc)2
- Ag2COs
- K2HPO4
- 1,2-dimethoxyethane

:

Heat at 150°C for 12h
under Argon atmosphere

:

Cool to
Room Temperature

:

Filter through Silica Gel
(Remove salts and catalyst)

:

Purify by
Thin-Layer Chromatography

3,3',5,5'-Tetramethylbiphenyl
(Yield: 60%)

Click to download full resolution via product page

Palladium-Catalyzed Synthesis Workflow

Applications in Research and Drug Development

3,3',5,5'-Tetramethylbiphenyl serves as a precursor in the synthesis of other complex
molecules.[7] For instance, it is used to prepare 3,3',5,5'-tetramethylenebiphenyl tetraanion and
can be oxidized with potassium permanganate to produce biphenyl-3,3',5,5'-tetracarboxylic
acid.[7]
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While direct applications of 3,3',5,5'-tetramethylbiphenyl in drug development are not
extensively documented, its structural analogs have shown significant biological activity. A
closely related compound, 3,3',5,5'-Tetramethoxybiphenyl-4,4'-diol (TMBP), a derivative of 2,6-
dimethoxyphenol, has demonstrated antitumor activity against lung cancer cells (NCI-H460).
[10]

This antitumor effect is associated with the modulation of the PI3BK/AKT/NF-kB signaling
pathway.[10] TMBP treatment was found to decrease the levels of PI3K, AKT, and NF-kB,
leading to apoptosis-like cell death in the cancer cell line.[10] This suggests that the
tetramethylbiphenyl scaffold could be a valuable starting point for the design of novel
anticancer agents.

The PI3K/AKT/NF-kB pathway is a critical regulator of cell survival, proliferation, and
inflammation, and its dysregulation is a hallmark of many cancers. The diagram below
illustrates the inhibitory effect of TMBP on this pathway.

3,3',5,5'-Tetramethoxy-
biphenyl-4,4'-diol (TMBP)

PI3K AKT | NF-«kB

Cell Survival, Proliferation,
Inflammation

Apoptosis

Click to download full resolution via product page

Inhibitory Effect of TMBP on the PI3K/AKT/NF-kB Pathway

This guide provides a foundational understanding of 3,3',5,5'-tetramethylbiphenyl for its
practical application in a research setting. The commercial availability, detailed properties, and
synthesis protocols, combined with insights into the biological activities of its analogs,
underscore its potential for further investigation in synthetic chemistry and medicinal research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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